N-(2-(diethylamino)ethyl)-N-(6-methylbenzo[d]thiazol-2-yl)benzo[d]thiazole-6-carboxamide hydrochloride

• IUPAC Name: N-[2-(diethylamino)ethyl]-N-(6-methyl-1,3-benzothiazol-2-yl)-1,3-benzothiazole-6-carboxamide;hydrochloride
• InChI: InChI=1S/C22H24N4OS2.ClH/c1-4-25(5-2)10-11-26(22-24-18-8-6-15(3)12-20(18)29-22)21(27)16-7-9-17-19(13-16)28-14-23-17;/h6-9,12-14H,4-5,10-11H2,1-3H3;1H
• InChI Key: JFGYVPMYBSJJJW-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCN(C1=NC2=C(S1)C=C(C=C2)C)C(=O)C3=CC4=C(C=C3)N=CS4.Cl
• Molecular Formula: C22H25ClN4OS2
• Molecular Weight: 461.0 g/mol

Description

N-(2-(diethylamino)ethyl)-N-(6-methylbenzo[d]thiazol-2-yl)benzo[d]thiazole-6-carboxamide hydrochloride is a useful research compound. Its molecular formula is C22H25ClN4OS2 and its molecular weight is 461.04. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compounds Synthesis and Activity

• Research on heterocyclic compounds, including imidazothiazole and imidazobenzothiazole derivatives, focuses on the synthesis and evaluation of their potential activities. For instance, a study detailed the preparation of ethyl 6-methylimidazo[2,1-b]thiazole-5-carboxylates and 2-methylimidazo[2,1-b]benzothiazole-3-carboxylates, exploring their anti-inflammatory, analgesic, and antipyretic properties, as well as ulcerogenic potential (Abignente et al., 1983).

Anticancer Evaluation

• The design and synthesis of N-substituted benzamides and their evaluation for anticancer activity represent a significant area of research. Compounds with specific structural features have been tested against various cancer cell lines, demonstrating moderate to excellent anticancer activity. This highlights the potential therapeutic applications of such compounds in oncology research (Ravinaik et al., 2021).

Microwave-Assisted Synthesis

• The microwave-assisted synthesis of novel heterocyclic compounds, including pyrido[3,2-f][1,4]thiazepines, showcases the efficiency and yield improvements possible with modern synthetic techniques. These compounds have been investigated for their unusual coupling reactions and potential applications in medicinal chemistry (Faty et al., 2011).

Antimicrobial and Antifungal Agents

• The synthesis of novel compounds with potential antimicrobial and antifungal properties is a critical area of research. Studies have explored the activity of benzothiazole derivatives against various strains of bacteria and fungi, indicating the importance of structural modifications in enhancing biological activity (Abu‐Hashem et al., 2020).

Structural and Photophysical Studies

• Research into the structural and photophysical properties of benzimidazole, benzoxazole, and benzothiazole derivatives provides insights into their potential applications in materials science and pharmaceuticals. The antimicrobial screening of these compounds further underscores their relevance in drug discovery (Padalkar et al., 2014).